Cas no 140462-73-3 (Titanium, chloro(h5-2,4-cyclopentadien-1-yl)[(4S,5S)-2,2-dimethyl-a4,a4,a5,a5-tetraphenyl-1,3-dioxolane-4,5-dimethanolato(2-)-kO4,kO5]-)

• Product Name: Titanium, chloro(h5-2,4-cyclopentadien-1-yl)[(4S,5S)-2,2-dimethyl-a4,a4,a5,a5-tetraphenyl-1,3-dioxolane-4,5-dimethanolato(2-)-kO4,kO5]-
• CAS No: 140462-73-3
• MF: C₃₆H₃₅ClO₄Ti
• MW: 614.980710268021
• CID: 102074
• PubChem ID: 71309271
• Update Time: 2025-04-18

Titanium, chloro(h5-2,4-cyclopentadien-1-yl)[(4S,5S)-2,2-dimethyl-a4,a4,a5,a5-tetraphenyl-1,3-dioxolane-4,5-dimethanolato(2-)-kO4,kO5]- Chemical and Physical Properties

Names and Identifiers

• Titanium, chloro(h5-2,4-cyclopentadien-1-yl)[(4S,5S)-2,2-dimethyl-a4,a4,a5,a5-tetraphenyl-1,3-dioxolane-4,5-dimethanolato(2-)-kO4,kO5]-
• chlorotitanium(1+),cyclopenta-1,3-diene,[(4S,5S)-5-[hydroxy(diphenyl)methyl]-2,2-dimethyl-1,3-dioxolan-4-yl]-diphenylmethanol
• (4S,5S)-Chloro-cyclopentadienyl-[2,2-dimethyl-1,3-dioxolan-4,5-bis(diphenylmethoxy)]titanium
• Chlorocyclopentadienyl[(4S,5S)-2,2-dimethyl-alpha,alpha,alpha,alpha-tetraphenyl-1,3-dioxolane-4,5-dimethanolato]titanium
• DTXSID60745809
• Chlorotitanium(1+) cyclopenta-2,4-dien-1-ide--[(4S,5S)-2,2-dimethyl-1,3-dioxolane-4,5-diyl]bis(diphenylmethanol) (1/1/1)
• chlorotitanium(1+);cyclopenta-1,3-diene;[(4S,5S)-5-[hydroxy(diphenyl)methyl]-2,2-dimethyl-1,3-dioxolan-4-yl]-diphenylmethanol
• 140462-73-3

• Inchi： 1S/C31H30O4.C5H5.ClH.Ti/c1-29(2)34-27(30(32,23-15-7-3-8-16-23)24-17-9-4-10-18-24)28(35-29)31(33,25-19-11-5-12-20-25)26-21-13-6-14-22-26;1-2-4-5-3-1;;/h3-22,27-28,32-33H,1-2H3;1-5H;1H;/q;-1;;+2/p-1/t27-,28-;;;/m0.../s1
• InChI Key： OQWVQKWVCAIVPK-HVVJQNAGSA-M
• SMILES： [Ti+]Cl.O1C(C)(C)O[C@H](C(C2C=CC=CC=2)(C2C=CC=CC=2)O)[C@H]1C(C1C=CC=CC=1)(C1C=CC=CC=1)O.[CH-]1C=CC=C1

Computed Properties

• Exact Mass: 614.1703280g/mol
• Monoisotopic Mass: 614.1703280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 42
• Rotatable Bond Count: 6
• Complexity: 587
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• Density: g/cm3
• Melting Point: 209-213 °C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 64.58000
• LogP: 4.57580
• Merck: 13,3505
• Specific Rotation: D20 +246° (c = 1 in CHCl3)

Titanium, chloro(h5-2,4-cyclopentadien-1-yl)[(4S,5S)-2,2-dimethyl-a4,a4,a5,a5-tetraphenyl-1,3-dioxolane-4,5-dimethanolato(2-)-kO4,kO5]- Security Information

• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39-45
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Risk Phrases：34
• Storage Condition：2-8°C